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For researchers, scientists, and drug development professionals seeking to ensure the long-
term stability of their formulations, selecting the appropriate antioxidant is a critical decision.
This guide provides an objective comparison of the long-term stability of Isonox-branded
antioxidants, with a focus on Isonox 133, against a well-established alternative, Irganox 1076.
This comparison is supported by experimental data and detailed methodologies to aid in the
selection of the most suitable stabilizer for your application.

Comparative Analysis of Isonox 133 and Irganox
1076

Isonox 133 and Irganox 1076 are both hindered phenolic primary antioxidants designed to
protect organic materials from thermo-oxidative degradation. However, they differ in their
chemical composition, which can influence their performance in various applications. Isonox
133 is a mixture of hindered phenols, including 10-12.5% 2,4,6-tri-tert-butylphenol, and is often
utilized as a fuel stabilizer.[1] In contrast, Irganox 1076 is a single, high-molecular-weight
compound, octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate, widely used in plastics
and elastomers.[2][3][4][5][6]
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The long-term stability of a polymer formulation is often assessed by its resistance to oxidation
over time, particularly at elevated temperatures. A key performance indicator is the Oxidation
Induction Time (OIT), which measures the time until the onset of rapid oxidation.[7][8] While
direct comparative studies on the long-term heat aging of Isonox 133 and Irganox 1076 in the
same polymer matrix are not readily available in the public domain, the following table
summarizes their key characteristics based on available data.

Property Isonox 133 Irganox 1076
Mixture of hindered phenols Octadecyl-3-(3,5-di-tert-butyl-
Chemical Composition (including 10-12.5% 2,4,6-tri- 4-hydroxyphenyl)propionate[2]
tert-butylphenol)[1] [311415][6]
CAS Number 60083-44-5[9][10] 2082-79-3[5][11]

. » Primary antioxidant for
Antioxidant, fuel stabilizer[1]

Primary Function [12] processing and long-term
thermal stabilization[2][3]
Effective in stabilizing fuels Non-discoloring, odorless, low
Key Features against gum and peroxide volatility, high resistance to
formation.[1] extraction.[2][3][4]

) ] ] Polyolefins (polypropylene,
) o Gasoline, diesel, jet fuels.[1]
Typical Applications polyethylene), elastomers,

[12] i
adhesives.[2][3][4]

Experimental Protocols for Long-Term Stability
Testing

To rigorously evaluate the long-term stability of antioxidants like Isonox and its alternatives, a
well-defined experimental protocol is essential. The following methodology is based on
industry-standard practices for assessing the thermo-oxidative stability of stabilized polymers.

Objective:

To compare the long-term thermal stability of polypropylene (PP) formulations containing
Isonox 133 and Irganox 1076.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/14524/an_01-00267-en.pdf
https://analyzing-testing.netzsch.com/en/application-literature/investigation-of-the-oxidative-stability-of-polyolefins-and-thermoplastic-elastomers-by-means-of-dsc
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#long-term-stability-of-isonox-antioxidants-a-comparative-guide
https://downloads.regulations.gov/EPA-HQ-OPPT-2011-0516-0030/attachment_1.pdf
https://www.specialchem.com/polymer-additives/product/basf-irganox-1076
https://dispersions-resins-products.basf.us/files/technical-datasheets/Irganox_1076_July_2019_R3.pdf
https://www.specialchem.com/adhesives/product/basf-irganox-1076
https://www.additivesforpolymer.com/portfolio/antioxidant-1076/
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyl-DI-tert-butyl-4-hydroxyhydrocinnamate
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/712869
https://m.chemicalbook.com/ProdSupplierGWCB2680714_EN.htm
https://www.additivesforpolymer.com/portfolio/antioxidant-1076/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5110719.htm
https://downloads.regulations.gov/EPA-HQ-OPPT-2011-0516-0030/attachment_1.pdf
https://siigroup.com/products/isonox-133
https://www.specialchem.com/polymer-additives/product/basf-irganox-1076
https://dispersions-resins-products.basf.us/files/technical-datasheets/Irganox_1076_July_2019_R3.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2011-0516-0030/attachment_1.pdf
https://www.specialchem.com/polymer-additives/product/basf-irganox-1076
https://dispersions-resins-products.basf.us/files/technical-datasheets/Irganox_1076_July_2019_R3.pdf
https://www.specialchem.com/adhesives/product/basf-irganox-1076
https://downloads.regulations.gov/EPA-HQ-OPPT-2011-0516-0030/attachment_1.pdf
https://siigroup.com/products/isonox-133
https://www.specialchem.com/polymer-additives/product/basf-irganox-1076
https://dispersions-resins-products.basf.us/files/technical-datasheets/Irganox_1076_July_2019_R3.pdf
https://www.specialchem.com/adhesives/product/basf-irganox-1076
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#long-term-stability-of-isonox-antioxidants-a-comparative-guide
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#long-term-stability-of-isonox-antioxidants-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Materials:

» Unstabilized polypropylene (PP) powder

Isonox 133

Irganox 1076

Processing aid (e.g., calcium stearate)

Solvent for antioxidant dissolution (e.g., chloroform or toluene)

Equipment:

e Twin-screw extruder

Injection molding machine

Forced-air convection oven

Differential Scanning Calorimeter (DSC)

Tensile testing machine

Colorimeter

Procedure:

e Sample Preparation:
o Prepare three formulations:
= Control: Unstabilized PP + processing aid.
» Formulation A: PP + 0.1% w/w Isonox 133 + processing aid.
» Formulation B: PP + 0.1% w/w Irganox 1076 + processing aid.

o Dry-blend the components for each formulation.
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o Melt-compound each formulation using a twin-screw extruder at a specified temperature
profile (e.g., 180-220°C).

o Injection mold the compounded pellets into standard test specimens (e.g., tensile bars,
plaques).

o Accelerated Oven Aging:

o Place the test specimens in a forced-air convection oven at a constant elevated
temperature (e.g., 135°C or 150°C).

o Remove specimens at predetermined time intervals (e.g., 0, 100, 250, 500, 750, 1000
hours).

e Performance Evaluation:
o Oxidation Induction Time (OIT):

» Measure the OIT of the aged specimens using a DSC according to ASTM D3895.[13] A
longer OIT indicates better remaining oxidative stability.

o Mechanical Properties:

» Conduct tensile testing on the aged tensile bars to measure properties such as tensile
strength and elongation at break. A smaller change in these properties over time
indicates better stability.

o Color Change:

» Measure the color of the aged plaques using a colorimeter to quantify any yellowing or
discoloration.

Mechanism of Action of Hindered Phenolic
Antioxidants

Hindered phenolic antioxidants, the class to which both Isonox and Irganox belong, function by
interrupting the free-radical chain reactions that lead to polymer degradation. The following
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diagram illustrates this general mechanism.
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Caption: Mechanism of a hindered phenolic antioxidant.

Conclusion

The selection of an appropriate antioxidant is a multifaceted process that requires careful
consideration of the application, processing conditions, and long-term performance
requirements. While Isonox 133 is an effective stabilizer for fuels, for applications demanding
high thermal stability in solid polymers like polypropylene, a high-molecular-weight, low-
volatility antioxidant such as Irganox 1076 is generally preferred. The provided experimental
protocol offers a framework for conducting robust, in-house evaluations to determine the most
suitable antioxidant for your specific needs, ensuring the longevity and performance of your
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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